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Compound of Interest

Compound Name: Prmt5-IN-4

Cat. No.: B12417388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the protein arginine methyltransferase 5 (PRMT5)

inhibitor, EPZ015666 (GSK3235025), with other notable PRMT5 inhibitors. Due to the limited

publicly available data for Prmt5-IN-4 (also known as compound AAA-1), this guide will focus

on the well-characterized EPZ015666 and provide context with other known inhibitors where

data is available.

Introduction to PRMT5 Inhibition
Protein arginine methyltransferase 5 (PRMT5) is a critical enzyme that catalyzes the symmetric

dimethylation of arginine residues on both histone and non-histone proteins.[1][2][3][4] This

post-translational modification plays a crucial role in the regulation of numerous cellular

processes, including gene transcription, RNA splicing, DNA damage response, and signal

transduction.[1][2][3][4] Dysregulation of PRMT5 activity is implicated in the pathogenesis of

various cancers, making it an attractive therapeutic target.[1][2] PRMT5 inhibitors are small

molecules designed to block the enzymatic activity of PRMT5, thereby offering a potential

therapeutic strategy for cancers dependent on its function.

Quantitative Data Comparison
The following tables summarize the available quantitative data for EPZ015666 and other

selected PRMT5 inhibitors.
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Table 1: Biochemical Activity of PRMT5 Inhibitors

Inhibitor Target Assay Type IC50 / Ki Reference

EPZ015666

(GSK3235025)
PRMT5

Biochemical

Assay
22 nM (IC50) [5]

EPZ015666

(GSK3235025)
PRMT5 Cell-free assay 5 nM (Ki) [6]

GSK591

(EPZ015866)
PRMT5

Biochemical

Assay
4 nM (IC50) [7]

JNJ-64619178

(Onametostat)
PRMT5

Biochemical

Assay
0.14 nM (IC50) [7]

Compound 15

(Prmt5-IN-4

analog)

PRMT5

Radioactive

Biochemical

Assay

18 ± 1 nM (IC50)

Table 2: Cellular Activity of EPZ015666 in Mantle Cell Lymphoma (MCL) Cell Lines

Cell Line Assay Type IC50 Reference

Z-138 Proliferation 96 nM [6]

Granta-519 Proliferation 904 nM [6]

Maver-1 Proliferation Not Reported [6]

Mino Proliferation Not Reported [6]

Jeko-1 Proliferation Not Reported [6]

Table 3: Selectivity of EPZ015666
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Parameter Value Reference

Selectivity over other

methyltransferases
>10,000-fold [8]

Selectivity over other PMTs >20,000-fold [6]

Signaling Pathways and Experimental Workflows
PRMT5 Signaling Pathway in Cancer

PRMT5 is involved in multiple signaling pathways that are crucial for cancer cell proliferation,

survival, and metastasis. Inhibition of PRMT5 can impact these pathways, leading to anti-tumor

effects.
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Biochemical Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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